Cas no 2166632-50-2 (2-bromo(2-methylcyclopropyl)methyl-1,3-thiazole-5-carbaldehyde)

• Product Name: 2-bromo(2-methylcyclopropyl)methyl-1,3-thiazole-5-carbaldehyde
• CAS No: 2166632-50-2
• MF: C₉H₁₀BrNOS
• MW: 260.150800228119
• CID: 6050449
• PubChem ID: 165507642
• Update Time: 2025-06-08

2-bromo(2-methylcyclopropyl)methyl-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-bromo(2-methylcyclopropyl)methyl-1,3-thiazole-5-carbaldehyde
• EN300-1269764
• 2166632-50-2
• 2-[bromo(2-methylcyclopropyl)methyl]-1,3-thiazole-5-carbaldehyde

• Inchi： 1S/C9H10BrNOS/c1-5-2-7(5)8(10)9-11-3-6(4-12)13-9/h3-5,7-8H,2H2,1H3
• InChI Key： XXVOPTFKXLBNPC-UHFFFAOYSA-N
• SMILES： BrC(C1=NC=C(C=O)S1)C1CC1C

Computed Properties

• Exact Mass: 258.96665g/mol
• Monoisotopic Mass: 258.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-bromo(2-methylcyclopropyl)methyl-1,3-thiazole-5-carbaldehyde

Recent Advances in the Study of 2-bromo(2-methylcyclopropyl)methyl-1,3-thiazole-5-carbaldehyde (CAS: 2166632-50-2)

The compound 2-bromo(2-methylcyclopropyl)methyl-1,3-thiazole-5-carbaldehyde (CAS: 2166632-50-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the synthetic versatility of 2-bromo(2-methylcyclopropyl)methyl-1,3-thiazole-5-carbaldehyde, which serves as a key intermediate in the preparation of various heterocyclic compounds. The presence of both bromo and aldehyde functional groups allows for diverse chemical modifications, making it a valuable scaffold for the development of novel bioactive molecules. Researchers have successfully employed this compound in the synthesis of thiazole-based inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 2-bromo(2-methylcyclopropyl)methyl-1,3-thiazole-5-carbaldehyde exhibit promising antimicrobial and anticancer properties. For instance, a recent publication in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent inhibitory effects against multidrug-resistant bacterial strains, with minimal cytotoxicity to mammalian cells. These findings suggest its potential as a starting point for the development of new antibiotics.

Moreover, the compound's unique cyclopropyl moiety has been explored for its role in enhancing metabolic stability and improving pharmacokinetic properties. A study published in Bioorganic & Medicinal Chemistry Letters investigated the impact of the cyclopropyl group on the compound's bioavailability and found that it significantly reduced metabolic degradation in liver microsomes, thereby increasing its half-life in vivo. This property is particularly advantageous for drug candidates intended for oral administration.

Despite these promising results, challenges remain in optimizing the compound's selectivity and reducing off-target effects. Current research efforts are focused on structure-activity relationship (SAR) studies to identify the most pharmacologically favorable derivatives. Computational modeling and high-throughput screening are being employed to accelerate this process, with the goal of identifying clinical candidates in the near future.

In conclusion, 2-bromo(2-methylcyclopropyl)methyl-1,3-thiazole-5-carbaldehyde represents a versatile and pharmacologically relevant scaffold with significant potential in drug discovery. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in treating various diseases. The compound's synthetic accessibility and modifiable structure make it a valuable asset for medicinal chemists and researchers in the field.